Cas no 1261919-65-6 (5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid
• CAS No: 1261919-65-6
• MF: C₁₃H₁₀FNO₄
• MW: 263.221207141876
• CID: 2763475
• PubChem ID: 53222906
• Update Time: 2025-04-21

5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60687230
• MFCD18317081
• 5-(3-FLUORO-4-HYDROXYPHENYL)-2-METHOXYNICOTINIC ACID
• 5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid, 95%
• 1261919-65-6
• 5-(3-Fluoro-4-hydroxyphenyl)-2-methoxynicotinic acid

• Inchi： 1S/C13H10FNO4/c1-19-12-9(13(17)18)4-8(6-15-12)7-2-3-11(16)10(14)5-7/h2-6,16H,1H3,(H,17,18)
• InChI Key： KUJUXVMODNQRIO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=NC(=C(C(=O)O)C=1)OC)O

Computed Properties

• Exact Mass: 263.05938596Da
• Monoisotopic Mass: 263.05938596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.7Ų